Cas no 1204811-48-2 (3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline)

• Product Name: 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline
• CAS No: 1204811-48-2
• MF: C₁₀H₄BrClF₃NO
• MW: 326.497071266174
• CID: 2854020
• Update Time: 2025-06-08

3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-6-trifluoromethoxyquinoline
• Quinoline, 3-bromo-4-chloro-6-(trifluoromethoxy)-
• 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline

• Inchi： 1S/C10H4BrClF3NO/c11-7-4-16-8-2-1-5(17-10(13,14)15)3-6(8)9(7)12/h1-4H
• InChI Key： PEKHWXZGWJQUHH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC(F)(F)F)=CC=2)C(Cl)=C(Br)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline

Professional Introduction to 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline (CAS No. 1204811-48-2)

3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1204811-48-2, belongs to the quinoline class of molecules, which are well-documented for their broad spectrum of pharmacological properties. The presence of bromo, chloro, and trifluoromethoxy substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The quinoline core is a prominent motif in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Among these derivatives, 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline has been studied for its potential role in modulating various biological pathways. The bromo and chloro groups serve as reactive handles for further functionalization, allowing chemists to design more complex molecules with tailored biological activities. Additionally, the trifluoromethoxy group enhances lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline with biological targets. Studies have suggested that this compound may interact with enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. For instance, preliminary in vitro studies have indicated that it exhibits inhibitory effects on certain kinases and transcription factors, which are key players in cellular signaling pathways.

The synthesis of 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions on a quinoline precursor followed by nucleophilic substitution with trifluoromethanol or its derivatives. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce the bromo and chloro substituents efficiently. These synthetic strategies highlight the compound's synthetic accessibility and its potential for further derivatization.

In the realm of drug discovery, the structural features of 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline make it an attractive candidate for developing novel therapeutics. Its ability to modulate multiple targets simultaneously could lead to the creation of drugs with enhanced efficacy and reduced side effects. Moreover, the quinoline scaffold is known for its favorable pharmacokinetic properties, including good solubility and bioavailability. These attributes are essential for a compound to progress from preclinical studies to clinical trials.

Current research is focused on exploring the pharmacological profile of 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline in various disease models. Preclinical studies have demonstrated its potential in inhibiting the growth of certain cancer cell lines by disrupting key signaling pathways. Additionally, its antimicrobial activity has been investigated against resistant strains of bacteria and fungi. These findings underscore the compound's therapeutic promise and justify further investigation into its mechanisms of action.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline, with its unique structural features, represents a promising lead compound that could eventually contribute to the treatment of various diseases. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a crucial role in shaping the future of medicinal chemistry.

The integration of high-throughput screening technologies has accelerated the discovery process by allowing rapid evaluation of large libraries of compounds for biological activity. In this context, 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline has been screened against multiple targets using automated assays. These screens have identified hits that exhibit promising activity profiles, warranting further optimization and development into lead compounds.

The future directions for research on 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline include exploring its mechanism of action in greater detail and optimizing its chemical structure for improved potency and selectivity. Advances in crystallography and spectroscopy techniques will provide insights into how this compound interacts with biological targets at the molecular level. Additionally, computational methods such as molecular dynamics simulations can help predict how changes in its structure will affect its biological activity.

In conclusion, 3-Bromo-4-chloro-6-(trifluoromethoxy)quinoline (CAS No. 1204811-48-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a versatile scaffold for drug development, while recent studies highlight its promising biological activities. As research progresses, this compound is expected to contribute valuable insights into disease mechanisms and serve as a foundation for novel therapeutic agents.